![molecular formula C8H13F3N2O2 B2406185 2-[4-(2,2,2-Trifluoroethyl)piperazin-1-yl]acetic acid CAS No. 1154956-49-6](/img/structure/B2406185.png)
2-[4-(2,2,2-Trifluoroethyl)piperazin-1-yl]acetic acid
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Overview
Description
“2-[4-(2,2,2-Trifluoroethyl)piperazin-1-yl]acetic acid” is a chemical compound with the formula C8H13F3N2O2 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperazine ring substituted with a trifluoroethyl group and an acetic acid group . The molecular weight of the compound is 226.20 .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The compound has a molecular weight of 226.20 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the resources I have .Scientific Research Applications
Synthesis and Biological Activities
Synthesis Techniques and Anticancer Properties
2-(5-Aryl-4H-1,2,4-triazol-3-ylthio) acetic acid, a derivative similar to the target compound, has been synthesized and exhibits potential anticancer activity (Li Jin, 2014).
Formation of Novel Esters and Biological Evaluation
The creation of novel esters involving similar compounds has been explored for potential biological applications (P. Acharyulu et al., 2009).
Chemical Structure and Applications
Chemical Structure Analysis and Efficient Synthesis
Research on the structural aspects and efficient methods of synthesis for related derivatives, which can be applied to similar compounds (M. A. Bhat et al., 2018).
Molecular Docking and Inhibitory Activity
Studies on the molecular docking and inhibitory activity of complexes derived from related compounds, indicating potential for pharmaceutical applications (Yanjie Ren et al., 2017).
Antiparasitic and Anticonvulsant Properties
Antihelminthic Activity
Piperazine derivatives, closely related to the target compound, have shown significant antihelminthic activity, indicating potential for treating parasitic infections (A. Mavrova et al., 2006).
Anticonvulsant Properties
Research into piperazine or morpholine acetamides, derived from compounds similar to the target chemical, have shown promising anticonvulsant properties (K. Kamiński et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13F3N2O2/c9-8(10,11)6-13-3-1-12(2-4-13)5-7(14)15/h1-6H2,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKGVXWHGCFZMZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)O)CC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.